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Chemical Profile and Mechanism of Action

Tralomethrin is a synthetic Type II pyrethroid insecticide characterized by the presence of an alpha-cyano

group, which increases its potency [1] [2]. Its primary mode of action, consistent with other pyrethroids, is

modulating voltage-gated sodium channels in nerve cells, leading to prolonged channel opening, sodium ion

influx, and neuronal depolarization [3] [1] [4]. This results in uncontrolled spasming, paralysis, and death in

target insects [4].

The table below summarizes its key chemical properties:

Property Value / Description

IUPAC Name (S)-α-cyano-3-phenoxybenzyl (1R,3S)-2,2-dimethyl-3-[(RS)-1,2,2,2-
tetrabromoethyl]cyclopropanecarboxylate [3] [2]

Chemical Formula C₂₂H₁₉Br₄NO₃ [3] [2]

Molecular Mass 665.0 g/mol [3] [2]

Physical State Yellow to orange resinous solid [3] [2]
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Property Value / Description

Octanol-Water Partition
Coefficient (Log P)

5 [3] [2]

Solubility in Water 0.08 mg/L (at 20°C, pH 7) [3] [2]

Vapour Pressure 4.80 x 10⁻⁶ mPa (at 20°C) [3]

A critical aspect of tralomethrin's toxicology is its metabolism. Studies indicate that it undergoes rapid and

substantially complete debromination in biological systems to form deltamethrin, another potent Type II

pyrethroid [2]. This debromination is mediated by tissue thiols such as glutathione [2]. Consequently, the

toxicity of tralomethrin is largely attributed to the deltamethrin formed in vivo.

Documented Toxicity from Non-Mammalian Models

While direct mammalian data is limited, recent studies on zebrafish embryos provide insights into its

potential toxicological effects. The following diagram illustrates the key toxicity pathways identified in

zebrafish studies.
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Cardiovascular Effects Neurodevelopmental Effects

Tralomethrin

Induces Oxidative Stress

Cardiovascular Toxicity Neurodevelopmental Toxicity Cellular Apoptosis

Pericardial Edema Elevated Heart Rate Erythrogenesis Disorders

Dysregulation of:
- nkx2.5
- myl7
- myh6

Locomotor Deficits Increased AChE Activity Reduced Neural Fluorescence
(Tg(elavl3:EGFP) model)

Dysregulation of:
- anxa5a
- mbp
- slc6a3
- th

Click to download full resolution via product page

Proposed pathway of tralomethrin toxicity based on zebrafish embryo models.

The experimental data from these studies is summarized in the table below:

Toxicity Type Experimental Model & Protocol Key Findings & Quantitative Data

| Cardiovascular Toxicity [5] | Model: Zebrafish embryos. Exposure: Waterborne exposure to 16.63, 33.25,

and 49.88 μg/L of tralomethrin. | Developmal Abnormalities: Pericardial edema, delayed yolk absorption,

uninflated swim bladder. Physiological Changes: Elevated heart rate, erythrogenesis disorders. Molecular

Changes: Dysregulation of heart development genes (nkx2.5, myl7, myh6, gata1a, hbbe2, alas2).

Oxidative Stress: Measured occurrence. | | Neurodevelopmental Toxicity [6] | Model: Zebrafish embryos.

Exposure: 72-hour waterborne exposure to 16.63, 33.25, and 49.88 μg/L. | Behavioral Effects: Increased

twitching, longer swimming distances. Biochemical Changes: Significant increase in acetylcholinesterase

(AChE) activity. Morphological Changes: Reduced fluorescence in neural-specific transgenic
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(Tg(elavl3:EGFP)) zebrafish, indicating neurodevelopmental disruption. Molecular Changes:

Dysregulation of neural development genes (anxa5a, mbp, slc6a3, th). |

Human Health Implications and Data Gaps

Given the metabolic conversion of tralomethrin to deltamethrin, its health effects in mammals are expected

to be similar to those of other Type II pyrethroids [1] [2]. The general symptoms of pyrethroid poisoning in

humans, which likely apply to tralomethrin, are listed below.

Dermal and Sensory Effects: Skin and eye irritation, abnormal facial sensations (prickling, tingling)

[4].
Systemic Effects: Headache, dizziness, nausea, vomiting, diarrhea, excessive salivation, and

fatigue [4].
Severe Poisoning: In severe cases, muscle twitching, fluid in the lungs, and seizures may occur,

which are more common with cyano-containing Type II pyrethroids like tralomethrin [1] [4].

It is important to note that public awareness of the potential negative effects of insecticides is still low,

and further research is needed to clarify the molecular basis of their detrimental action [1].

Critical Research Needs and Conclusions

For researchers and drug development professionals, the following points are critical:

Major Data Gap: A significant lack of specific, recent mammalian toxicology studies for tralomethrin
exists in the available public literature.
Inference from Metabolism: The primary toxicological effects in mammals are inferred from its rapid

metabolism to deltamethrin and the well-documented effects of the pyrethroid class.
Inference from Non-Mammalian Models: Recent studies in zebrafish embryos provide strong

evidence for specific developmental, cardiovascular, and neurotoxic effects, suggesting potential
areas of concern for mammalian systems.

Regulatory Status: Tralomethrin is not approved for use in the European Union according to EC
Regulation 1107/2009 [3].

In summary, while the core insecticidal mechanism of tralomethrin is well-understood, a comprehensive

toxicological profile for mammals, particularly for chronic and low-dose exposure, is not fully established in
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the current literature. Future research should prioritize mammalian models to investigate the developmental,

neurotoxic, and cardiovascular effects suggested by aquatic studies.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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